Cas no 672330-34-6 (2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol)

• Product Name: 2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol
• CAS No: 672330-34-6
• MF: C₁₀H₁₈N₆O₃
• MW: 270.288321018219
• CID: 5475480
• Update Time: 2025-10-29

2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[6-amino-2-(butan-2-ylamino)-5-nitropyrimidin-4-yl]amino}ethanol
• 2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol

• Inchi： 1S/C10H18N6O3/c1-3-6(2)13-10-14-8(11)7(16(18)19)9(15-10)12-4-5-17/h6,17H,3-5H2,1-2H3,(H4,11,12,13,14,15)
• InChI Key： OLVLYXWVPSSIHD-UHFFFAOYSA-N
• SMILES： C(O)CNC1C([N+]([O-])=O)=C(N)N=C(NC(C)CC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol

Professional Introduction to Compound with CAS No 672330-34-6 and Product Name: 2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol

The compound with the CAS number 672330-34-6 and the product name 2-({6-amino-2-(butan-2-yl)amino-5-nitropyrimidin-4-yl}amino)ethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The molecular framework of this compound incorporates multiple functional groups, including amino and nitro substituents, which contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, particularly those that can interact with multiple biological targets. The presence of the 6-amino-2-(butan-2-yl)amino group and the 5-nitropyrimidin-4-yl moiety in the compound’s structure suggests a high degree of versatility, enabling it to participate in diverse biochemical interactions. This structural complexity is not only a testament to the ingenuity of synthetic chemists but also opens up numerous possibilities for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The nitropyrimidine core is a well-known pharmacophore that has been extensively studied for its antimicrobial, antiviral, and anticancer properties. The addition of amino groups at strategic positions enhances the compound’s ability to interact with biological receptors and enzymes, making it a promising candidate for further development. Current research indicates that such modifications can significantly improve binding affinity and selectivity, which are critical factors in drug design.

The butan-2-yl group appended to one of the amino functions introduces an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This feature is particularly important in pharmaceutical applications, where bioavailability and pharmacokinetic profiles play a crucial role. Studies have shown that alkyl substitutions can modulate the pharmacological properties of molecules, often leading to improved therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess the potential interactions between this compound and various biological targets, thereby expediting the drug discovery process.

In addition to its pharmaceutical applications, this compound also holds promise in other areas of chemical biology. For instance, its ability to interact with DNA and RNA could make it useful in developing new methodologies for gene editing and therapeutic intervention. The nitro group, while traditionally associated with reactive intermediates, can also serve as a handle for further chemical modifications through reduction or diazotization reactions. These transformations could yield derivatives with tailored properties for specific applications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct key intermediates efficiently. These methods not only streamline the synthetic pathway but also minimize waste generation, aligning with modern green chemistry principles.

Evaluation of this compound’s biological activity has revealed intriguing results that warrant further investigation. Preliminary assays indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding is particularly noteworthy given the increasing recognition of inflammation as a central mechanism in various chronic diseases. By targeting these pathways, this compound could offer a novel therapeutic approach for conditions such as arthritis and autoimmune disorders.

The potential role of this compound in cancer therapy is another area of active interest. Preclinical studies have suggested that molecules containing nitropyrimidine cores can induce apoptosis in cancer cells by disrupting DNA replication and repair mechanisms. The presence of multiple amino groups provides additional opportunities for modulating these effects through covalent or non-covalent interactions with cellular components. Further research is needed to fully elucidate the mechanisms underlying its anti-cancer activity.

As our understanding of complex biological systems continues to evolve, so too does our ability to design molecules that can interact with them at a molecular level. The 2-{(6-amino-2-(butan-2-yl)amino)-5-nitropyrimidin-4-yloxy}ethanol core structure exemplifies this trend toward rational drug design based on detailed knowledge of molecular interactions. By integrating insights from structural biology, computational modeling, and synthetic chemistry, researchers are paving the way for more effective and targeted therapeutics.

In conclusion, the compound with CAS number 672330-34-6 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous possibilities for functionalization and derivatization, making it suitable for diverse applications ranging from anti-inflammatory agents to anti-cancer drugs. As ongoing research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation therapeutics.